(1-Oxyl-2,2,5,5-tetramethyl-∆3-pyrroline-3-methyl) Methanethiosulfonate
(1-Oxyl-2,2,5,5-tetramethyl-∆3-pyrroline-3-methyl) Methanethiosulfonate
MTSSL is a paramagnetic nitroxide spin label featuring a methanethiosulfonate group for site-directed spin labeling, particularly through disulfide linkages with cysteine residues on proteins. When combined with electron paramagnetic resonance spectroscopy, site-directed spin labeling is used to study the structural dynamics of proteins, including membrane proteins.
Brand Name:
Vulcanchem
CAS No.:
81213-52-7
VCID:
VC0013817
InChI:
InChI=1S/C10H18NO3S2/c1-9(2)6-8(7-15-16(5,13)14)10(3,4)11(9)12/h6H,7H2,1-5H3
SMILES:
CC1(C=C(C(N1[O])(C)C)CSS(=O)(=O)C)C
Molecular Formula:
C10H18NO3S2
Molecular Weight:
264.4 g/mol
(1-Oxyl-2,2,5,5-tetramethyl-∆3-pyrroline-3-methyl) Methanethiosulfonate
CAS No.: 81213-52-7
Reference Standards
VCID: VC0013817
Molecular Formula: C10H18NO3S2
Molecular Weight: 264.4 g/mol
| CAS No. | 81213-52-7 |
|---|---|
| Product Name | (1-Oxyl-2,2,5,5-tetramethyl-∆3-pyrroline-3-methyl) Methanethiosulfonate |
| Molecular Formula | C10H18NO3S2 |
| Molecular Weight | 264.4 g/mol |
| IUPAC Name | 1-$l^{1} |
| Standard InChI | InChI=1S/C10H18NO3S2/c1-9(2)6-8(7-15-16(5,13)14)10(3,4)11(9)12/h6H,7H2,1-5H3 |
| Standard InChIKey | BLSCGBLQCTWVPO-UHFFFAOYSA-N |
| SMILES | CC1(C=C(C(N1[O])(C)C)CSS(=O)(=O)C)C |
| Canonical SMILES | CC1(C=C(C(N1[O])(C)C)CSS(=O)(=O)C)C |
| Appearance | Assay:≥98%A yellow crystalline solid |
| Description | MTSSL is a paramagnetic nitroxide spin label featuring a methanethiosulfonate group for site-directed spin labeling, particularly through disulfide linkages with cysteine residues on proteins. When combined with electron paramagnetic resonance spectroscopy, site-directed spin labeling is used to study the structural dynamics of proteins, including membrane proteins. |
| Synonyms | (1-oxy-2,2,5,5-tetramethyl-3-pyrrolin-3-yl)methyl methanethiosulfonate (1-oxyl-2,2,5,5-tetramethyl-delta(3)-pyrroline-3-methyl)methanethiosulfonate (1-oxyl-2,2,5,5-tetramethylpyrroline-3-methyl)methanethiosulfonate 1-oxyl-2,2,5,5-tetramethylpyrroline-3-methylmethanethiosulfonate MTS-SL MTSSL compound OTMPMMS OTPM-MTS PMMTS label |
| PubChem Compound | 133628 |
| Last Modified | Nov 11 2021 |
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